56-86-0

Glutamic acid

In Stock

• CAS RN:
• 56-86-0

• Formula:
• C5H9NO4

• InChI:
• InChI=1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1

• InChIKey:
• WHUUTDBJXJRKMK-VKHMYHEASA-N

• Major excitatory neurotransmitter. Acts at glutamate receptors. Active in vivo.
  Synonyms (2S)-2-Aminopentanedioic Acid;  (S)-(+)-Glutamic Acid;  (S)-2-Amino-1,5-pentanedioic Acid;  (S)-2-Aminopentanedioic Acid;  1-Aminopropane-1,3-dicarboxylic Acid;  Glusate;  Glutacid;  Glutamicol;  Glutamidex;  Glutaminol;  Glutaton;  L-(+)-Glutamic Acid;  L-α-Aminoglutaric Acid;  α-Glutamic Acid
  L-Glutamic acid is an amino acid mainly used as a flavor enhancer in the food industry. It occurs naturally in kelp. L-Glutamic acid is said to impart umami-like taste in ready-to-drink (RTD) green tea.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working s...

11H-Dibenz[b,e]azepine

• CAS RN:
• 256-86-0

• Formula:
• C14H11N

• InChI:
• InChI=1S/C14H11N/c1-2-7-13-10-15-14-8-4-3-6-12(14)9-11(13)5-1/h1-8,10H,9H2

• InChIKey:
• IDWNSAXOQLJYOF-UHFFFAOYSA-N

• 11H-Dibenz[b,e]azepine is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.

2,5-dimethyl-1-nitrosopyrrolidine

In Stock

• CAS RN:
• 55556-86-0

• Formula:
• C6H12N2O

• InChI:
• InChI=1S/C6H12N2O/c1-5-3-4-6(2)8(5)7-9/h5-6H,3-4H2,1-2H3

• 2,5-dimethyl-1-nitrosopyrrolidine is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.2. The purity is usually 95%.

Ethyl 5-cyano-6-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylate

In Stock

• CAS RN:
• 144456-86-0

• Formula:
• C10H7F3N2O3

• InChI:
• InChI=1S/C10H7F3N2O3/c1-2-18-9(17)6-3-5(4-14)8(16)15-7(6)10(11,12)13/h3H,2H2,1H3,(H,15,16)

• InChIKey:
• PRWYPQDZTQIQPV-UHFFFAOYSA-N

• Ethyl 5-cyano-6-hydroxy-2-(trifluoromethyl)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H7F3N2O3 and its molecular weight is 260.172. The purity is usually 95%.

N4-(3-methylphenyl)-5-nitropyrimidine-4,6-diamine

In Stock

• CAS RN:
• 610756-86-0

• Formula:
• C11H11N5O2

• InChI:
• InChI=1S/C11H11N5O2/c1-7-3-2-4-8(5-7)15-11-9(16(17)18)10(12)13-6-14-11/h2-6H,1H3,(H3,12,13,14,15)

• InChIKey:
• DGUXJMSCRVIGAP-UHFFFAOYSA-N

• N4-(3-methylphenyl)-5-nitropyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C11H11N5O2 and its molecular weight is 245.24 g/mol. The purity is usually 95%.

N-[2-(cyclohexen-1-yl)ethyl]-N'-(2,4-difluorophenyl)oxamide

In Stock

• CAS RN:
• 898356-86-0

• Formula:
• C16H18F2N2O2

• InChI:
• InChI=1S/C16H18F2N2O2/c17-12-6-7-14(13(18)10-12)20-16(22)15(21)19-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,19,21)(H,20,22)

• InChIKey:
• QFPORNBHADNLPR-UHFFFAOYSA-N

• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2,4-difluorophenyl)oxamide is a useful research compound. Its molecular formula is C16H18F2N2O2 and its molecular weight is 308.329. The purity is usually 95%.

6-(3-Bromo-4-fluorophenyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 929856-86-0

• Formula:
• C16H9BrF2N4OS

• InChI:
• InChI=1S/C16H9BrF2N4OS/c17-12-7-9(1-6-13(12)19)15-22-23-14(20-21-16(23)25-15)8-24-11-4-2-10(18)3-5-11/h1-7H,8H2

• InChIKey:
• NQUFJIIUQAIFKP-UHFFFAOYSA-N

• 6-(3-Bromo-4-fluorophenyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C16H9BrF2N4OS and its molecular weight is 423.2g/mol. The purity is usually 95%.

4-Azetidinomethyl-4'-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898756-86-0

• Formula:
• C18H16F3NO

• InChI:
• InChI=1S/C18H16F3NO/c19-18(20,21)16-8-6-15(7-9-16)17(23)14-4-2-13(3-5-14)12-22-10-1-11-22/h2-9H,1,10-12H2

• InChIKey:
• GOMYSXORGHLJOG-UHFFFAOYSA-N

• 4-Azetidinomethyl-4'-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C18H16F3NO and its molecular weight is 319.3 g/mol. The purity is usually 95%.

2,6-Dimethyl-5-(4,6-dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-3-pyridinecarboxylic acid 2-[4-(diphenylmethyl)piperazino]ethyl ester

• CAS RN:
• 131356-86-0

• Formula:
• C38H43N4O7P

• InChI:
• InChI=1S/C38H43N4O7P/c1-26-24-27(2)49-50(46,48-26)37-29(4)39-28(3)34(35(37)32-16-11-17-33(25-32)42(44)45)38(43)47-23-22-40-18-20-41(21-19-40)36(30-12-7-5-8-13-30)31-14-9-6-10-15-31/h5-17,25-27,36H,18-24H2,1-4H3

• InChIKey:
• PFKHLXIJSNUZDT-UHFFFAOYSA-N

• 2,6-Dimethyl-5-(4,6-dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-3-pyridinecarboxylic acid 2-[4-(diphenylmethyl)piperazino]ethyl ester, also known as 2,6-Dimethyl-5-(4,6-dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-3-pyridinecarboxylic acid 2-[4-(diphenylmethyl)piperazino]ethyl ester, is a useful research compound. Its molecular formula is C38H43N4O7P and its molecular weight is 698.7 g/mol. The purity is usually 95%.

Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-YL)benzoate

Usually In Stock

• CAS RN:
• 1166756-86-0

• Formula:
• C13H12N2O3

• InChI:
• InChI=1S/C13H12N2O3/c1-17-13(16)10-6-2-8(3-7-10)11-14-12(18-15-11)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3

• InChIKey:
• OGWVZWUDZHFDFL-UHFFFAOYSA-N

• Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-YL)benzoate is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.

N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-86-0

• Formula:
• C16H21NO2

• InChI:
• InChI=1S/C16H21NO2/c1-4-14(18)17-13-10-16(2,3)15(13)19-11-12-8-6-5-7-9-12/h4-9,13,15H,1,10-11H2,2-3H3,(H,17,18)

• InChIKey:
• VLQFEFSXOCPPBA-UHFFFAOYSA-N

• N-(3,3-Dimethyl-2-phenylmethoxycyclobutyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.349. The purity is usually 95%.

3-(N-Boc-amino)-6-chloropyridazine

In Stock

• CAS RN:
• 1276056-86-0

• Formula:
• C9H12ClN3O2

• InChI:
• InChI=1S/C9H12ClN3O2/c1-9(2,3)15-8(14)11-7-5-4-6(10)12-13-7/h4-5H,1-3H3,(H,11,13,14)

• InChIKey:
• FTDBVEUCBIBDHS-UHFFFAOYSA-N

• 3-(N-Boc-amino)-6-chloropyridazine is a useful research compound. Its molecular formula is C9H12ClN3O2 and its molecular weight is 229.664. The purity is usually 95%.